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Compound of Interest

Compound Name: Mancopper

Cat. No.: B14648517

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This document provides essential procedural guidance for the safe and compliant disposal of
Mancopper, a fungicide comprised of a mixed metal complex of mancozeb and copper.
Adherence to these protocols is critical for ensuring the safety of laboratory personnel and
protecting the environment. Mancopper and its components are classified as hazardous
materials, and their disposal is regulated by federal, state, and local laws.

Immediate Safety Precautions

Before initiating any disposal procedures, it is imperative to handle Mancopper waste with
extreme caution to minimize exposure risks. Both manganese and copper compounds can be
hazardous.

Personal Protective Equipment (PPE): All personnel handling Mancopper waste must wear
appropriate PPE to prevent direct contact and inhalation. This includes:

e Gloves: Chemical-resistant gloves (e.qg., nitrile).
o Eye Protection: Chemical splash goggles or a face shield.
o Lab Coat: A standard laboratory coat to protect clothing and skin.

o Respiratory Protection: In case of dust formation or inadequate ventilation, use a NIOSH-
approved respirator.
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Work should always be conducted in a well-ventilated area, preferably within a chemical fume
hood.

Waste Characterization and Segregation
All waste containing Mancopper must be treated as hazardous waste.

e Segregation: Keep Mancopper waste separate from other chemical waste streams to
prevent cross-contamination and ensure proper disposal. Do not mix with incompatible
materials, such as strong acids, which can cause the release of toxic gases.[1]

o Containerization: Collect Mancopper waste in a designated, leak-proof, and sealable
container that is clearly labeled.

Step-by-Step Disposal Protocol

The disposal of Mancopper must be handled through a licensed hazardous waste disposal
service. Improper disposal is a violation of federal law.[1]

o Waste Collection:

o Place all solid Mancopper waste, including contaminated PPE (gloves, wipes, etc.), into a
designated hazardous waste container.

o For liquid waste containing Mancopper, use a separate, sealed container.
o Do not overfill containers. Leave adequate headspace.
e Labeling:

o Immediately label the hazardous waste container with the words "Hazardous Waste," the
full chemical name ("Mancopper waste"), and the specific components (mancozeb,
copper hydroxide).

o Include the accumulation start date and the name of the principal investigator or laboratory
contact.

o Storage:
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o Store the sealed and labeled hazardous waste container in a designated Satellite
Accumulation Area (SAA).

o The storage area should be cool, dry, well-ventilated, and away from heat sources or
incompatible chemicals.[1][2]

o Ensure secondary containment is in place to contain any potential leaks or spills.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a certified
hazardous waste disposal company to arrange for pickup and disposal.

o Provide a detailed inventory of the waste, including its composition and quantity.

o Follow all instructions provided by the waste disposal service for packaging and pickup
procedures.

Under no circumstances should Mancopper waste be disposed of down the drain or in regular
trash.[2][3]

Quantitative Data

The components of Mancopper are classified as toxic under hazardous waste regulations. The
following table summarizes the hazardous nature of its key ingredients as identified in safety
data sheets for similar products.

California Hazardous

Component CAS Number

Waste Status
Copper Hydroxide 20427-59-2 Toxic
Mancozeb 8018-01-7 Toxic

Table 1. Hazardous Components of Mancopper-like Fungicides.[1]

Experimental Protocols

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://assets.greenbook.net/22-30-49-10-02-2020-Ms_651.pdf
https://kernred.co.kern.ca.us/kern-agcomm/products/NU-COP%20HB.pdf
https://www.benchchem.com/product/b14648517?utm_src=pdf-body
https://kernred.co.kern.ca.us/kern-agcomm/products/NU-COP%20HB.pdf
https://www.norganics.com/label/copperliquidconc.pdf
https://www.benchchem.com/product/b14648517?utm_src=pdf-body
https://www.benchchem.com/product/b14648517?utm_src=pdf-body
https://assets.greenbook.net/22-30-49-10-02-2020-Ms_651.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14648517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

While specific in-lab treatment protocols for Mancopper are not broadly recommended due to
the hazardous nature of the material and its decomposition products, the chemical principle
behind the degradation of dithiocarbamates like mancozeb is acid hydrolysis.[4] However, this
process can release toxic gases and should only be performed by trained professionals in a
controlled environment. The standard and safest protocol is collection and disposal by a
certified hazardous waste management company.

Disposal Workflow

The following diagram illustrates the proper workflow for the disposal of Mancopper waste in a
laboratory setting.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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